Cas no 210917-92-3 (1H-Benzimidazole-2-carboxylic acid, 5,6-dichloro-, methyl ester)

1H-Benzimidazole-2-carboxylic acid, 5,6-dichloro-, methyl ester structure
210917-92-3 structure
Product Name:1H-Benzimidazole-2-carboxylic acid, 5,6-dichloro-, methyl ester
CAS No:210917-92-3
MF:C9H6Cl2N2O2
MW:245.062139987946
CID:1402287
PubChem ID:86204309
Update Time:2025-04-20

1H-Benzimidazole-2-carboxylic acid, 5,6-dichloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-carboxylic acid, 5,6-dichloro-, methyl ester
    • SY351954
    • AT11079
    • Methyl 5,6-Dichlorobenzimidazole-2-carboxylate
    • 210917-92-3
    • METHYL 5,6-DICHLORO-1H-BENZO[D]IMIDAZOLE-2-CARBOXYLATE
    • Inchi: 1S/C9H6Cl2N2O2/c1-15-9(14)8-12-6-2-4(10)5(11)3-7(6)13-8/h2-3H,1H3,(H,12,13)
    • InChI Key: WRLLJZMOYDSNFX-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)NC(C(=O)OC)=N2)Cl

Computed Properties

  • Exact Mass: 243.98078
  • Monoisotopic Mass: 243.9806328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 54.98
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